N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]acetamide

• IUPAC Name: N-[2-(4-methylpiperazin-1-yl)-5-nitrophenyl]acetamide
• InChI: InChI=1S/C13H18N4O3/c1-10(18)14-12-9-11(17(19)20)3-4-13(12)16-7-5-15(2)6-8-16/h3-4,9H,5-8H2,1-2H3,(H,14,18)
• InChI Key: FSQBTKZGKQMDMQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=CC(=C1)[N+](=O)[O-])N2CCN(CC2)C
• Molecular Formula: C13H18N4O3
• Molecular Weight: 278.31 g/mol

Description

N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]acetamide, also known as MPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPA is a synthetic compound that belongs to the class of nitroarylacetamides and has been found to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]acetamide is not fully understood, but it is believed to involve the inhibition of DNA synthesis and the induction of apoptosis in cancer cells. N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]acetamide has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication. By inhibiting the activity of topoisomerase II, N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]acetamide prevents the replication of cancer cells, leading to their eventual death.
Biochemical and Physiological Effects:
N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]acetamide has been found to exhibit a range of biochemical and physiological effects. In addition to its anticancer properties, N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]acetamide has also been found to exhibit anti-inflammatory and analgesic activity, making it a potential candidate for the development of new painkillers. N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]acetamide has also been shown to exhibit antioxidant activity, which may be beneficial in the treatment of various diseases associated with oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]acetamide in lab experiments is its high potency and selectivity. N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]acetamide has been found to exhibit potent anticancer activity at low concentrations, making it a promising candidate for the development of new anticancer drugs. However, one of the main limitations of using N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]acetamide in lab experiments is its potential toxicity. N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]acetamide has been shown to exhibit cytotoxicity in some cell lines, and further studies are needed to determine its safety profile.

Future Directions

There are several future directions for research on N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]acetamide. One area of research is the development of new anticancer drugs based on the structure of N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]acetamide. By modifying the structure of N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]acetamide, it may be possible to improve its potency and selectivity, leading to the development of more effective anticancer drugs. Another area of research is the investigation of the potential applications of N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]acetamide in the treatment of other diseases, such as bacterial and fungal infections. Finally, further studies are needed to determine the safety profile of N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]acetamide and its potential side effects in humans.
Conclusion:
In conclusion, N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]acetamide is a promising compound that has been extensively studied for its potential applications in scientific research. Its high potency and selectivity make it a promising candidate for the development of new anticancer drugs, while its antibacterial and antifungal activity make it a potential candidate for the development of new antibiotics. Further research is needed to fully understand the mechanism of action of N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]acetamide and its potential applications in the treatment of various diseases.

Scientific Research Applications

N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]acetamide has been found to exhibit a range of scientific research applications. One of the most significant applications of N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]acetamide is in the field of cancer research. N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]acetamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of new anticancer drugs. In addition to its anticancer properties, N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]acetamide has also been found to exhibit antibacterial and antifungal activity, making it a potential candidate for the development of new antibiotics.